![molecular formula C13H8Cl2F3N3O2S B3124754 N-(2,4-dichlorophenyl)-N'-{[2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]carbonyl}urea CAS No. 320420-62-0](/img/structure/B3124754.png)
N-(2,4-dichlorophenyl)-N'-{[2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]carbonyl}urea
Overview
Description
N-(2,4-dichlorophenyl)-N'-{[2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]carbonyl}urea is a useful research compound. Its molecular formula is C13H8Cl2F3N3O2S and its molecular weight is 398.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Urea Biosensors and Their Applications
Urea (carbamide) is extensively found in nature and the human body as an end product of nitrogen metabolism. Its concentration is crucial for diagnosing various diseases and is important in fields like fishery, dairy, and agriculture. Recent advances in biosensors for detecting and quantifying urea concentration utilize nanoparticles, conducting polymers, and carbon materials. These biosensors are critical for monitoring environmental and physiological concentrations of urea, showcasing the compound's relevance beyond its traditional applications (Botewad et al., 2021).
Urease and Nitrification Inhibitors in Agriculture
Urea-based fertilizers are widely used due to their cost-effectiveness. However, environmental pollution from gaseous ammonia and greenhouse gas emissions is a significant concern. Inhibitor technologies, such as urease and nitrification inhibitors (e.g., NBPT, DCD), reduce NH3 loss from urea, showcasing a scientific approach to mitigating environmental impact while maintaining agricultural productivity (Ray et al., 2020).
Synthetic and Biological Importance of (Thio)urea Derivatives
(Thio)urea and benzothiazole derivatives have a broad spectrum of biological activities, indicating their potential in medicinal chemistry. Compounds like Frentizole (a UBT derivative) used for rheumatoid arthritis and systemic lupus erythematosus, and commercial fungicides (e.g., Bentaluron, Bethabenthiazuron) highlight the chemical diversity and application breadth of these structures (Rosales-Hernández et al., 2022).
Wastewater Treatment in the Pesticide Industry
The pesticide industry produces wastewater containing toxic pollutants like 2,4-dichlorophenol, which can impact natural water sources if not treated. Technologies combining biological processes and granular activated carbon are used to treat this wastewater, illustrating the environmental management of chemical pollutants (Goodwin et al., 2018).
Properties
IUPAC Name |
N-[(2,4-dichlorophenyl)carbamoyl]-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8Cl2F3N3O2S/c1-5-19-10(13(16,17)18)9(24-5)11(22)21-12(23)20-8-3-2-6(14)4-7(8)15/h2-4H,1H3,(H2,20,21,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGOFFIKKKMSRMY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(S1)C(=O)NC(=O)NC2=C(C=C(C=C2)Cl)Cl)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8Cl2F3N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401121815 | |
Record name | N-[[(2,4-Dichlorophenyl)amino]carbonyl]-2-methyl-4-(trifluoromethyl)-5-thiazolecarboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401121815 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
398.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
320420-62-0 | |
Record name | N-[[(2,4-Dichlorophenyl)amino]carbonyl]-2-methyl-4-(trifluoromethyl)-5-thiazolecarboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=320420-62-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-[[(2,4-Dichlorophenyl)amino]carbonyl]-2-methyl-4-(trifluoromethyl)-5-thiazolecarboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401121815 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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